Cas no 101465-44-5 (Phenol,dimethyl(1-methylpropyl)- (9CI))

• Product Name: Phenol,dimethyl(1-methylpropyl)- (9CI)
• CAS No: 101465-44-5
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 124666
• PubChem ID: 53437965
• Update Time: 2025-04-18

Phenol,dimethyl(1-methylpropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol,dimethyl(1-methylpropyl)- (9CI)
• 6-butan-2-yl-2,3-dimethylphenol
• sec-butylxylenol
• 6-(Butan-2-yl)-2,3-dimethylphenol
• DTXSID70701178
• 101465-44-5

• Inchi： 1S/C12H18O/c1-5-8(2)11-7-6-9(3)10(4)12(11)13/h6-8,13H,5H2,1-4H3
• InChI Key： HGLOZSBFNCQBLW-UHFFFAOYSA-N
• SMILES： OC1C(C)=C(C)C=CC=1C(C)CC

Computed Properties

• Exact Mass: 178.135765g/mol
• Monoisotopic Mass: 178.135765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 178.27g/mol
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 3.52250

Phenol,dimethyl(1-methylpropyl)- (9CI) Security Information

• Hazardous Material transportation number：2927
• HazardClass：6.1(a)
• PackingGroup：I